6-(Methylamino)purine-13C2,15N

• Molecular Formula: C₄¹³C₂H₇N₄¹⁵N
• Molecular Weight: 152.13

Description

6-(Methylamino)purine-¹³C₂,¹⁵N is a stable isotope-labeled purine derivative, where two carbon atoms are replaced with ¹³C isotopes and one nitrogen atom with ¹⁵N. This compound is structurally characterized by a methylamino (-NHCH₃) substituent at the 6-position of the purine ring. Isotopic labeling enables precise tracking in metabolic studies, pharmacokinetics, and mechanistic investigations, particularly in nucleic acid biochemistry and oncology research.

Comparison with Similar Compounds

Structural and Functional Differences

6-Mercaptopurine-¹³C₂,¹⁵N

• Structure: Features a thiol (-SH) group at the 6-position instead of methylamino.
• Applications: Widely used as an antileukemic agent and immunosuppressant. Acts as a purine antagonist, inhibiting DNA/RNA synthesis .
• Isotopic Labeling : Labeled at two carbons (¹³C) and one nitrogen (¹⁵N), similar to the target compound.
• Synthesis : Prepared via nucleophilic substitution or enzymatic thiolation of labeled adenine derivatives .

2-Amino-6-mercaptopurine-¹³C₂,¹⁵N

• Structure: Combines a 2-amino group and 6-thiol substituent.
• Applications : Used in studies of thiopurine metabolism and autoimmune disorders.
• Isotopic Labeling : ¹³C₂ and ¹⁵N labels enhance NMR and mass spectrometry detection .
• Stability : High melting point (>300°C) due to strong hydrogen bonding and aromatic stacking .

2-Fluoroadenine-¹³C₂,¹⁵N

• Structure : Fluorine substitution at the 2-position enhances metabolic stability and bioavailability.
• Applications : Investigated for antiviral and anticancer activity.
• Isotopic Labeling : Labels facilitate pharmacokinetic profiling .

[13C3,15N2]-6-Mercaptopurine

• Structure : Additional ¹³C and ¹⁵N labels compared to the target compound.
• Applications : Advanced tracer studies in drug resistance mechanisms .

Physicochemical Properties

Compound	Molecular Formula	Molecular Weight	Melting Point	Key Functional Group
6-(Methylamino)purine-¹³C₂,¹⁵N	C₅¹³C₂H₇N₄¹⁵N	~153.1*	Not Reported	-NHCH₃
6-Mercaptopurine-¹³C₂,¹⁵N	C₄¹³C₂H₅N₄¹⁵NS	155.1	>250°C	-SH
2-Amino-6-mercaptopurine-¹³C₂,¹⁵N	C₃¹³C₂H₅N₄¹⁵NS	170.17	>300°C	-NH₂, -SH
2-Fluoroadenine-¹³C₂,¹⁵N	C₄¹³C₂H₄FN₄¹⁵N	~154.1*	Not Reported	-F

*Estimated based on unlabeled analogs.

Quality Control and Analytical Data

• Purity: 6-Mercaptopurine-¹³C₂,¹⁵N is reported at 99.40% purity (HPLC), while 2-Amino-6-mercaptopurine-¹³C₂,¹⁵N undergoes LC-MS and NMR validation .
• Stability: Thiol-containing analogs (e.g., 6-Mercaptopurine) are prone to oxidation, requiring inert storage conditions, whereas methylamino derivatives may exhibit greater stability .